Cas no 3365-88-6 ([1,1'-Biphenyl]-3-sulfonicacid, 4-amino-)

• Product Name: [1,1'-Biphenyl]-3-sulfonicacid, 4-amino-
• CAS No: 3365-88-6
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 295449
• PubChem ID: 14047813
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-sulfonicacid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-sulfonicacid, 4-amino-
• 3-Biphenylsulfonicacid, 4-amino- (7CI,8CI)
• 4-amino-biphenyl-3-sulfonic acid
• 4-AMINOBIPHENYL-3-SULFONIC ACID
• 4-Amino-biphenyl-3-sulfonsaeure
• 4-Amino-diphenyl-sulfonsaeure-(3)
• AG-F-13769
• AGN-PC-0008QV
• CTK1C1048
• 4-Amino[1,1'-biphenyl]-3-sulfonic acid
• 3365-88-6
• SCHEMBL5973210
• DTXSID90555019

• Inchi： 1S/C12H11NO3S/c13-11-7-6-10(8-12(11)17(14,15)16)9-4-2-1-3-5-9/h1-8H,13H2,(H,14,15,16)
• InChI Key： SCMXWXFLUFQKOW-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C2C=CC=CC=2)C=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 249.04603
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39